Cas no 1369237-31-9 (tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate)

• Product Name: tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate
• CAS No: 1369237-31-9
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 4594180
• PubChem ID: 82379324
• Update Time: 2025-06-13

tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate
• tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate

• Inchi： 1S/C14H27N3O2/c1-13(2,3)19-12(18)17-10-9-16(4)11-14(17)5-7-15-8-6-14/h15H,5-11H2,1-4H3
• InChI Key： WKNCBMRSJIEXIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C)CC21CCNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate

Comprehensive Overview of tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate (CAS No. 1369237-31-9)

The compound tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate (CAS No. 1369237-31-9) is a spirocyclic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[5.5]undecane backbone and tert-butyl carboxylate moiety make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its structural complexity, which enables applications in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate has surged, driven by their ability to mimic natural product scaffolds. This compound’s triaza functionality and methyl-substituted ring system contribute to its stability and binding affinity, making it a candidate for high-throughput screening (HTS) libraries. Its CAS No. 1369237-31-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in organic synthesis is the green chemistry approach to producing complex heterocycles. The synthesis of tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate often involves catalytic cyclization and protecting group strategies, which align with sustainable practices. Researchers are optimizing routes to reduce waste and improve yields, addressing the industry’s focus on atom economy and process intensification.

From a pharmacological perspective, the spirocyclic framework of this compound is noteworthy for its 3D structural diversity, a feature highly sought after in fragment-based drug design (FBDD). Its tert-butyl ester group also allows for further derivatization, enabling the creation of prodrugs or analogs with enhanced bioavailability. These attributes have sparked interest in its potential for treating neurodegenerative diseases and inflammatory conditions, topics frequently explored in PubMed and patent literature.

Analytical characterization of CAS No. 1369237-31-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, critical for regulatory compliance in preclinical studies. The rise of AI-assisted molecular modeling has further accelerated its study, with computational tools predicting its ADMET properties and target interactions.

In summary, tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate represents a promising scaffold at the intersection of synthetic chemistry and drug development. Its CAS No. 1369237-31-9 serves as a key identifier for researchers exploring its applications in precision medicine and catalysis. As the scientific community prioritizes molecular complexity and sustainability, this compound is poised to remain a focal point in innovative research.